Cas no 303035-26-9 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide
• CAS No: 303035-26-9
• MF: C₁₉H₁₅F₃N₄O₃S
• MW: 436.407613039017
• CID: 6251756
• PubChem ID: 1184832
• Update Time: 2025-10-05

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide
• N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-3-(trifluoromethyl)benzamide
• F1750-0028
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-3-(trifluoromethyl)benzamide
• AKOS002346431
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(trifluoromethyl)benzamide
• 303035-26-9

• Inchi： 1S/C19H15F3N4O3S/c1-12-9-10-23-18(24-12)26-30(28,29)16-7-5-15(6-8-16)25-17(27)13-3-2-4-14(11-13)19(20,21)22/h2-11H,1H3,(H,25,27)(H,23,24,26)
• InChI Key： VJKGSIAOXMUVOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CC=CC(C(F)(F)F)=C1)=O)(NC1N=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 436.08169601g/mol
• Monoisotopic Mass: 436.08169601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide (CAS No. 303035-26-9)

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide (CAS No. 303035-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of sulfonamide derivatives, which are widely studied for their bioactive properties. The presence of a trifluoromethyl group and a pyrimidine ring in its structure enhances its chemical stability and reactivity, making it a subject of interest in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide due to its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes. Kinase inhibitors are a hot topic in oncology and autoimmune disease research, aligning with current trends in personalized medicine and targeted therapies. This compound's structural motifs suggest it could interact with specific protein targets, offering avenues for novel therapeutic development.

The synthesis of CAS No. 303035-26-9 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its application in formulation studies. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate the purity of this compound, ensuring its suitability for research purposes.

From an industrial perspective, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide is often explored for its potential in high-value chemical intermediates. The trifluoromethyl group is a sought-after moiety in agrochemicals and pharmaceuticals due to its ability to enhance bioavailability and metabolic stability. This aligns with the growing focus on sustainable chemistry and the development of eco-friendly synthetic routes, which are frequently searched topics in academic and industrial circles.

Another area of interest is the compound's potential role in catalysis and material science. Its aromatic sulfonamide backbone makes it a candidate for designing functional materials, such as polymers or coatings with specific electronic properties. This connects with the broader trend of smart materials and nanotechnology, which are highly relevant in today's research landscape. Researchers are also investigating its compatibility with green chemistry principles, such as reducing waste and improving energy efficiency in synthesis.

In summary, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(trifluoromethyl)benzamide (CAS No. 303035-26-9) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in areas like drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a focal point for innovation and development in the chemical sciences.